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Compound of Interest

Compound Name: 2-Thiopheneglyoxylic acid

Cat. No.: B043174 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Thiopheneglyoxylic Acid

This document provides comprehensive safety and handling information for 2-
Thiopheneglyoxylic acid, intended for researchers, scientists, and professionals in drug

development. The following sections detail the substance's hazards, proper handling

procedures, emergency responses, and disposal guidelines.

Hazard Identification and Classification
2-Thiopheneglyoxylic acid is classified as a hazardous substance that poses significant risks

upon exposure. The primary hazard is its corrosive nature, causing severe skin burns and eye

damage.[1]

Signal Word: Danger[1][2]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2]

Precautionary Statements: The precautionary statements outline the necessary steps to

minimize risk when handling this substance. Key statements include P280 for wearing

protective equipment and various P3xx statements detailing first aid responses.[1]

Physical and Chemical Properties
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Understanding the physical and chemical properties of 2-Thiopheneglyoxylic acid is crucial

for its safe handling and storage.

Property Data Source(s)

Synonyms
α-Oxo-2-thiopheneacetic acid,

1-Oxo-2-thiopheneacetic acid
[1][2]

Molecular Formula C₆H₄O₃S [1][2]

Molecular Weight 156.16 g/mol [1][2]

Appearance Data not available

Melting Point 88-91 °C (lit.) [2]

Boiling Point Data not available

Flash Point Not applicable [2]

Solubility Data not available

Vapor Pressure No data available [1]

Density / Specific Gravity No data available [1]

Toxicology Information
Detailed toxicological studies on 2-Thiopheneglyoxylic acid are limited based on the available

data. The primary known effect is severe corrosion.[1] The toxicological properties have not

been fully investigated.[1] Ingestion is particularly dangerous as it can cause severe swelling

and damage to delicate tissues, with a risk of perforation of the stomach or esophagus.[1]
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Toxicity Type Data Source(s)

Acute Oral Toxicity No data available [1]

Acute Dermal Toxicity No data available [1]

Acute Inhalation Toxicity No data available [1]

Skin Corrosion/Irritation
Causes severe skin burns

(Category 1B)
[1]

Serious Eye Damage/Irritation
Causes serious eye damage

(Category 1)
[2]

Respiratory or Skin

Sensitization
No data available [1]

Carcinogenicity No data available

Aspiration Hazard No data available [1]

Note on Experimental Protocols: The cited Safety Data Sheets (SDS) do not provide detailed

experimental methodologies for the determination of toxicological or physical hazard data. This

information is typically found in comprehensive toxicological reports or original research

publications which were not present in the search results.

Handling and Storage
Proper handling and storage procedures are essential to ensure safety.

4.1 Safe Handling

Ventilation: Handle the product only in a closed system or with appropriate exhaust

ventilation.[3] Ensure adequate ventilation, especially in confined areas.[1]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands

thoroughly after handling. Remove and wash contaminated clothing before re-use.[3]

General Precautions: Do not get in eyes, on skin, or on clothing.[3] Avoid breathing dust,

mist, vapors, or spray.[3]
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4.2 Storage

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4] Store

in a corrosives area.[3]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong acids.[5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure.

Task Assessment

Routine Laboratory Use
(Small Scale)

Spill or Emergency
(Large Scale)

Eye Protection:
Goggles (EN 166) or

Face Shield

Mandatory

Hand Protection:
Chemical-Resistant Gloves

Mandatory

Skin and Body Protection:
Appropriate Protective Clothing

MandatoryMandatory Mandatory Mandatory

Respiratory Protection:
Required if ventilation is inadequate

or for large-scale use.
(e.g., Type P3 Respirator)

Mandatory

Click to download full resolution via product page

Caption: PPE selection workflow based on the task being performed.

Eye/Face Protection: Wear chemical safety goggles (conforming to EN 166) and/or a face

shield.[1][2]

Hand Protection: Wear protective gloves. The specific material (e.g., Butyl Rubber,

Neoprene, Viton) should be selected based on the operation.[1][6]

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://datasheets.scbt.com/sc-251234.pdf
https://ehs.berkeley.edu/sites/default/files/safe_storage_of_hazardous_chemicals.pdf
https://datasheets.scbt.com/sc-251234.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b043174?utm_src=pdf-body-img
https://www.fishersci.at/store/msds?partNumber=10286640&productDescription=10GR+2-Thiopheneglyoxylic+acid%2C+97%25&countryCode=AT&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/222275
https://www.fishersci.at/store/msds?partNumber=10286640&productDescription=10GR+2-Thiopheneglyoxylic+acid%2C+97%25&countryCode=AT&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1848.pdf
https://www.fishersci.at/store/msds?partNumber=10286640&productDescription=10GR+2-Thiopheneglyoxylic+acid%2C+97%25&countryCode=AT&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If ventilation is insufficient, wear suitable respiratory equipment.[1]

Follow OSHA respirator regulations (29 CFR 1910.134) or European Standard EN 149.[1] A

type P3 (EN 143) respirator cartridge is recommended.[2]

Emergency Procedures
Immediate and appropriate action is vital in case of accidental exposure or release.

6.1 First Aid Measures

Exposure Occurs

Inhalation:
1. Remove to fresh air.

2. If not breathing, give artificial respiration.
3. If breathing is difficult, give oxygen.

Skin Contact:
1. Immediately remove all contaminated clothing.

2. Wash off with soap and plenty of water.

Eye Contact:
1. Rinse immediately with plenty of water for at least 15 minutes, including under the eyelids.

2. Remove contact lenses if present and easy to do.

Ingestion:
1. Rinse mouth with water.
2. Do NOT induce vomiting.

Seek Immediate Medical Attention
/ Call a POISON CENTER

Click to download full resolution via product page

Caption: Emergency first aid procedures for different routes of exposure.

General Advice: Ensure that medical personnel are aware of the material involved and take

precautions to protect themselves.[1]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1] Immediate medical attention is required.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1] Immediate medical attention is required.[1]
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Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[1] Immediate medical attention is required.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth and call a physician or poison control

center immediately.[1]

6.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical, or chemical foam.[1]

Special Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and sulfur oxides.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1]

6.3 Accidental Release Measures
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Spill Detected

Ensure Adequate Ventilation
& Remove Ignition Sources

Wear Appropriate PPE
(See Section 5)

Contain Spill
(Use inert material like sand or earth)

Clean Up:
Sweep or shovel into a suitable,
labeled container for disposal

Dispose of as Hazardous Waste
(Follow Local Regulations)

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.

Personal Precautions: Ensure adequate ventilation.[1] Evacuate unnecessary personnel and

keep people away from and upwind of the spill.[7]

Environmental Precautions: Prevent the product from entering drains.[8]

Containment and Cleaning: For minor spills, absorb with an inert material like sand, earth, or

vermiculite.[3] Sweep or shovel the material into a suitable container for disposal.[1]
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Disposal Considerations
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[1] Disposal must be in accordance with local, regional, and national hazardous waste

regulations.[1][9] Do not re-use empty containers.[1] Contaminated packaging should be

disposed of in the same manner as the product itself.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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